Cas no 34540-22-2 (Madecassoside)

• Product Name: Madecassoside
• CAS No: 34540-22-2
• MF: C₄₈H₇₈O₂₀
• MW: 975.120937824249
• MDL: MFCD03411893
• CID: 54256
• PubChem ID: 45356919
• Update Time: 2026-04-28

Madecassoside Chemical and Physical Properties

Names and Identifiers

• Madecassoside
• Asiaticoside A
• Madecasoside
• MADECASSOSIDE(AS)
• MADECASSOSIDE(P) PrintBack
• Madecassoside, froM Centella asiatica
• MADESOIDE
• MADESOSIDE
• RederMic
• O-6-Deoxy-alpha-L-mannopyranosyl-(1.4)-O-beta-D-glucopyranosyl-(1.6)-beta-D-glucopyranosyl (2alpha,3beta,4alpha,6beta)-2,3,6,23-tetrahydroxyurs-12-en-28-oate
• Ursane Triterpene, 22
• BDBM23212
• DB15532
• [(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-tri
• [(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (1S,2R,4aS,6aR,6aS,6bR,8R,8aR,9R,10R,11R,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylate
• AC-6056
• Q-100419
• s3843
• CCG-270599
• BNMGUJRJUUDLHW-CIZDPPTDSA-N
• MFCD03411893
• AKOS008901372
• AS-15335
• 34540-22-2
• 2,3,6,23-Tetrahydroxy-12-ursen-28-oic acid; (2α,3β,6β)-form, 28-O-[α-L-Rhamnopyranosyl-(1->4)-β-D-glucopyranosyl-(1->6)-β-D-glucopyranosyl] ester
• O-6-deoxy-alpha-L-mannopyranosyl-(1->4)-O-beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranosyl(2alpha,3beta,4alpha,6beta)-2,3,6,23-tetrahydroxyurs-12-en-28-oate
• Q3842336
• AKOS040748989
• 6-deoxy-alpha-L-mannopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->6)-1-O-((2alpha,3beta,6beta)-2,3,6,23-tetrahydroxy-28-oxours-12-en-28-yl)-beta-D-glucopyranose
• 6-deoxy-alpha-L-mannopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->6)-1-O-[(2alpha,3beta,6beta)-2,3,6,23-tetrahydroxy-28-oxours-12-en-28-yl]-beta-D-glucopyranose
• CHEBI:66651
• MADECASSOSIDE [WHO-DD]
• [(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (1S,2R,4aS,6aR,6aS,6bR,8R,8aR,9R,10R,11R,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-t
• CareMe Madecassoside Cica Derma Repair Control Treatment
• UNII-CQ2F5O6YIY
• MADECASSOSIDE (CONSTITUENT OF CENTELLA ASIATICA) [DSC]
• CQ2F5O6YIY
• AKOS037514732
• CHEMBL4787233
• Urs-12-en-28-oic acid, 2,3,6,23-tetrahydroxy-, O-6-deoxy-alpha-L-mannopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl ester, (2alpha,3beta,4alpha,6beta)-
• EINECS 252-076-1
• DTXSID40956057
• MADECASSOSIDE [INCI]

• MDL： MFCD03411893
• Inchi： 1S/C48H78O20/c1-19-10-11-48(13-12-46(6)22(28(48)20(19)2)8-9-27-44(4)14-24(52)39(61)45(5,18-50)38(44)23(51)15-47(27,46)7)43(62)68-42-35(59)32(56)30(54)26(66-42)17-63-40-36(60)33(57)37(25(16-49)65-40)67-41-34(58)31(55)29(53)21(3)64-41/h8,19-21,23-42,49-61H,9-18H2,1-7H3/t19-,20+,21+,23-,24-,25-,26-,27-,28+,29+,30-,31-,32+,33-,34-,35-,36-,37-,38-,39+,40-,41+,42+,44-,45+,46+,47-,48+/m1/s1
• InChI Key： BNMGUJRJUUDLHW-CIZDPPTDSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@]3(C)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O[C@H]6[C@@H]([C@@H]([C@H]([C@H](C)O6)O)O)O)O)O)O5)O)O)O)CC[C@@H](C)[C@H](C)[C@H]4C3=CC[C@@H]2[C@@]2(C)C[C@H]([C@@H]([C@@](C)(CO)[C@@H]21)O)O

Computed Properties

• Exact Mass: 974.50900
• Monoisotopic Mass: 974.509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 68
• Rotatable Bond Count: 10
• Complexity: 1860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 28
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 335
• Molecular Weight: 975.1

Experimental Properties

• Color/Form: Powder
• Density: 1.4700
• Melting Point: No data available
• Boiling Point: 1043.6℃ at 760 mmHg
• Flash Point: 295.8 °C
• Refractive Index: 1.637
• Solubility: H2O: soluble1mg/mL, clear, colorless
• PSA: 335.44000
• LogP: -2.06200

Madecassoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：YU9625000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Madecassoside

Madecassoside and Its Applications in Modern Research: A Comprehensive Overview

Madecassoside, a naturally occurring triterpenoid saponin, is widely recognized for its significant role in the pharmaceutical and cosmetic industries. With a CAS number 34540-22-2, this compound has garnered considerable attention due to its diverse biological activities and therapeutic potential. This article delves into the chemical properties, pharmacological effects, and recent advancements in the research of Madecassoside, highlighting its importance in contemporary scientific applications.

The chemical structure of Madecassoside consists of a lupane skeleton, which is a type of triterpenoid, linked to a glucose moiety. This unique composition contributes to its remarkable solubility in water and its stability under various physiological conditions. The presence of multiple hydroxyl groups enhances its ability to interact with biological targets, making it a versatile compound in drug development.

One of the most notable applications of Madecassoside is its use as an anti-inflammatory agent. Numerous studies have demonstrated its ability to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. These findings have prompted researchers to explore its potential in treating chronic inflammatory diseases like rheumatoid arthritis and psoriasis. Recent clinical trials have shown promising results, indicating that Madecassoside could be a valuable addition to existing therapeutic strategies.

In addition to its anti-inflammatory properties, Madecassoside has been found to possess significant antioxidant capabilities. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular conditions. Studies have shown that Madecassoside can scavenge free radicals and reduce oxidative damage by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This protective effect makes it a promising candidate for preventing or mitigating the progression of oxidative-related diseases.

The cosmetic industry has also harnessed the benefits of Madecassoside due to its skin-rejuvenating properties. Its ability to promote collagen synthesis and inhibit matrix metalloproteinases (MMPs) has made it an effective ingredient in anti-aging creams and serums. Clinical studies have reported noticeable improvements in skin elasticity and reduction in wrinkles following the topical application of Madecassoside-containing products. This underscores its potential as a safe and effective cosmeceutical agent.

Recent advancements in synthetic chemistry have enabled the development of novel derivatives of Madecassoside with enhanced bioavailability and improved pharmacological profiles. Researchers are exploring various modification strategies, such as glycosylation and structural optimization, to enhance its therapeutic efficacy. These efforts aim to overcome limitations associated with natural extracts and to develop more potent and targeted treatments.

The role of Madecassoside in cancer research is another area of growing interest. Preclinical studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Furthermore, its ability to inhibit angiogenesis—the formation of new blood vessels that supply nutrients to tumors—has raised hopes for its use in anti-cancer therapies. While further research is needed to fully understand its mechanisms of action, these findings suggest that Madecassoside could be a valuable component in combinatorial cancer treatment strategies.

The environmental impact of natural product utilization has also been considered in the context of Madecassoside research. Sustainable cultivation practices and efficient extraction methods are being developed to ensure the long-term availability of this compound without compromising ecological balance. Additionally, biotechnological approaches such as cell culture and metabolic engineering are being explored to produce Madecassoside on an industrial scale while maintaining high purity standards.

In conclusion, Madecassoside, with its CAS number 34540-22-2, represents a fascinating compound with broad applications across multiple fields. Its anti-inflammatory, antioxidant, anti-aging, and potential anti-cancer properties make it a subject of intense scientific investigation. As research continues to uncover new aspects of its pharmacology and chemistry, it is expected that Madecassoside will play an increasingly important role in modern medicine and cosmetics. The ongoing efforts to optimize its production and application hold promise for significant advancements in human health and well-being.